Cas no 2090351-33-8 (5-Pyrimidinecarboxylic acid, 2-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-
• CAS No: 2090351-33-8
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 5254965
• Update Time: 2025-06-03

5-Pyrimidinecarboxylic acid, 2-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-

• Inchi： 1S/C12H17N3O4/c1-7(15-11(18)19-12(2,3)4)9-13-5-8(6-14-9)10(16)17/h5-7H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： HGVLAGUVEOOMCC-UHFFFAOYSA-N
• SMILES： C1(C(NC(OC(C)(C)C)=O)C)=NC=C(C(O)=O)C=N1

Additional information on 5-Pyrimidinecarboxylic acid, 2-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-

Introduction to 5-Pyrimidinecarboxylic acid, 2-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]- (CAS No. 2090351-33-8)

5-Pyrimidinecarboxylic acid, 2-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, identified by its CAS number 2090351-33-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrimidine core with an extended aminoethyl side chain protected by a carbodiimide group, has garnered attention due to its structural features and potential biological activities. The presence of both polar and hydrophobic regions in its molecular architecture suggests multifunctional applications in medicinal chemistry and biopharmaceutical research.

The compound’s structure is characterized by a pyrimidinecarboxylic acid moiety at the 5-position, which is a common pharmacophore in nucleoside analogs and kinase inhibitors. The 2-position of the pyrimidine ring is linked to an aminoethyl group, further modified by a (1,1-dimethylethoxy)carbonyl (Boc) protecting group. This protection strategy is frequently employed in peptide synthesis and drug development to prevent unwanted side reactions while allowing for selective deprotection at later stages of synthesis.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such pyrimidine derivatives as scaffolds for developing novel therapeutic agents. Studies indicate that modifications at the 2- and 5-positions of the pyrimidine ring can significantly influence binding affinity to biological targets. The aminoethyl side chain not only introduces a flexible linker but also provides opportunities for further derivatization, enabling the creation of libraries of compounds with tailored properties.

In the context of current research, this compound has been explored as a precursor for more complex molecules with anti-inflammatory, antiviral, or anticancer properties. The Boc-protected amino group serves as a versatile handle for subsequent chemical transformations, such as coupling with carboxylate-bearing molecules via amide bond formation. This reactivity is particularly useful in constructing peptidomimetics and other macrocyclic compounds that mimic natural bioactive peptides.

The pyrimidinecarboxylic acid functional group itself is known for its ability to interact with enzymes and receptors through hydrogen bonding networks. This feature makes it an attractive component in designing molecules that require precise spatial orientation within a biological target. Additionally, the compound’s solubility profile can be modulated by substituents on the pyrimidine ring or the side chain, which is critical for optimizing pharmacokinetic properties in drug candidates.

One notable application of derivatives similar to 5-Pyrimidinecarboxylic acid, 2-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]- is in the development of kinase inhibitors. Pyrimidine-based inhibitors have shown promise in targeting various kinases involved in cancer progression and inflammatory diseases. The extended side chain can be designed to selectively disrupt ATP binding pockets or allosteric sites on kinases, providing a mechanism for inhibiting their activity without affecting closely related enzymes.

Another area of interest is the use of this compound as a building block for nucleoside analogs. Pyrimidines are fundamental components of DNA and RNA, and modifications at their core structure can lead to compounds with enhanced stability or altered metabolic profiles. Researchers have leveraged derivatives like this one to develop antiviral agents that inhibit viral polymerases by competing with natural nucleosides or by inducing structural changes in viral enzymes.

The synthetic approach to 5-Pyrimidinecarboxylic acid, 2-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]- involves multi-step organic synthesis, often starting from commercially available pyrimidine precursors. Key steps include functionalization at the 2-position via nucleophilic substitution or metal-catalyzed cross-coupling reactions, followed by elongation of the side chain using protected amino groups. The final deprotection step—removing the Boc group under acidic conditions—must be carefully controlled to avoid over-deprotonation or side reactions.

In recent years, green chemistry principles have been increasingly applied to improve the sustainability of drug synthesis. This includes optimizing reaction conditions to minimize waste generation, using biodegradable solvents, and employing catalytic methods that enhance atom economy. The synthesis of 5-Pyrimidinecarboxylic acid, 2-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]- exemplifies these trends through its modular construction and potential for scalable production under mild conditions.

Evaluation of this compound’s pharmacological properties has revealed several promising leads for further development. In vitro assays have demonstrated activity against certain enzymatic targets with submicromolar IC50 values, suggesting potential therapeutic utility. Additionally, preliminary toxicology studies indicate moderate solubility and low acute toxicity profiles when tested in cell culture models.

The future direction of research involving 5-Pyrimidinecarboxylic acid, 2-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]- may include exploring its role in combinatorial chemistry libraries or as part of structure-activity relationship (SAR) studies aimed at identifying more potent derivatives. Advances in high-throughput screening technologies will likely accelerate the discovery process by allowing rapid testing against large panels of biological targets.

Overall,5-Pyrimidinecarboxylic acid, particularly its derivative with CAS number 2090351-33-8, represents an intriguing molecule with broad applications in pharmaceutical research. Its unique structural features—combining polar functional groups with flexible linkers—make it a valuable candidate for designing next-generation therapeutic agents targeting various diseases ranging from cancer to infectious disorders.